Cas no 679806-67-8 (1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride)

1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride structure
679806-67-8 structure
Product Name:1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride
CAS No:679806-67-8
MF:C10H10ClN3O
MW:223.658900737762
MDL:MFCD03407978
CID:968084
PubChem ID:2794603
Update Time:2025-04-19

1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1,2,3-benzotriazole-5-carbonyl chloride
    • 1-propan-2-ylbenzotriazole-5-carbonyl chloride
    • 1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride
    • 1-iso-Propyl-1H-1,2,3-benzotriazole-5-carbonylchloride
    • A835951
    • FT-0644834
    • 1-propan-2-yl-5-benzotriazolecarbonyl chloride
    • GERANYLCAPRYLATE
    • 1-isopropyl-1h-1,2,3-benzotriazole-5-carbonylchloride
    • 1-iso-propyl-1h-1,2,3-benzotriazole-5-carbonyl chloride
    • J-504814
    • MFCD03407978
    • SCHEMBL1020492
    • 679806-67-8
    • 1-(propan-2-yl)-1H-1,2,3-benzotriazole-5-carbonyl chloride
    • DTXSID00383249
    • 1-isopropylbenzotriazole-5-carbonyl chloride
    • 1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carbonyl chloride
    • DB-019227
    • 1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride
    • MDL: MFCD03407978
    • Inchi: 1S/C10H10ClN3O/c1-6(2)14-9-4-3-7(10(11)15)5-8(9)12-13-14/h3-6H,1-2H3
    • InChI Key: ZNJHENRZPYCHJO-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC2=C(C=1)N=NN2C(C)C)=O

Computed Properties

  • Exact Mass: 223.05100
  • Monoisotopic Mass: 223.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78000
  • LogP: 2.39120

1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB226079-1 g
1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride; 95%
679806-67-8
1 g
€94.20 2023-07-20
abcr
AB226079-1g
1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride, 95%; .
679806-67-8 95%
1g
€108.00 2025-04-17
Ambeed
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1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carbonyl chloride
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$140.0 2025-04-17
Ambeed
A766088-5g
1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carbonyl chloride
679806-67-8 97%
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$420.0 2025-04-17
Crysdot LLC
CD11073533-5g
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$416 2024-07-18

1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonyl chloride Related Literature

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